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Compound of Interest

Compound Name: 2-Chloropentan-3-one

Cat. No.: B101064 Get Quote

An In-depth Technical Guide on 2-Chloropentan-3-one: Molecular Weight and Formula

For researchers, scientists, and drug development professionals, a precise understanding of a

compound's molecular characteristics is fundamental. This guide provides a detailed

breakdown of the molecular formula and molecular weight of 2-Chloropentan-3-one.

Molecular Formula: C₅H₉ClO
The molecular formula of 2-Chloropentan-3-one is C₅H₉ClO.[1][2][3][4] This indicates that a

single molecule of this compound is composed of five carbon atoms, nine hydrogen atoms, one

chlorine atom, and one oxygen atom.

Molecular Weight Calculation
The molecular weight of a compound is determined by the sum of the atomic weights of its

constituent atoms. The standard atomic weights for the elements in 2-Chloropentan-3-one are

as follows:
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Element (Symbol) Atomic Weight ( g/mol )

Carbon (C) ~12.011

Hydrogen (H) ~1.008

Chlorine (Cl) ~35.45

Oxygen (O) ~15.999

Based on the molecular formula (C₅H₉ClO) and the atomic weights of its constituent elements,

the molecular weight of 2-Chloropentan-3-one is calculated as follows:

(5 × 12.011) + (9 × 1.008) + (1 × 35.45) + (1 × 15.999) = 120.58 g/mol [2][3]

This calculated molecular weight is a crucial parameter in experimental design, chemical

synthesis, and analytical characterization.

Visualization of the Molecular Formula
To visually represent the elemental composition of 2-Chloropentan-3-one, the following

diagram has been generated using the Graphviz DOT language.
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Constituent Elements of 2-Chloropentan-3-one Atom Count

C 5

H 9

Cl 1

O 1

Click to download full resolution via product page

Figure 1. Elemental composition of 2-Chloropentan-3-one.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b101064#2-chloropentan-3-one-molecular-weight-
and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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